Cas no 2026102-08-7 (Methyl 2-ethyl-4-methoxy-1,6-dioxaspiro[2.5]octane-2-carboxylate)

• Product Name: Methyl 2-ethyl-4-methoxy-1,6-dioxaspiro[2.5]octane-2-carboxylate
• CAS No: 2026102-08-7
• MF: C₁₁H₁₈O₅
• MW: 230.257624149323
• CID: 5934247
• PubChem ID: 165444374
• Update Time: 2025-10-29

Methyl 2-ethyl-4-methoxy-1,6-dioxaspiro[2.5]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-700317
• methyl 2-ethyl-4-methoxy-1,6-dioxaspiro[2.5]octane-2-carboxylate
• 2026102-08-7
• Methyl 2-ethyl-4-methoxy-1,6-dioxaspiro[2.5]octane-2-carboxylate

• Inchi： 1S/C11H18O5/c1-4-10(9(12)14-3)11(16-10)5-6-15-7-8(11)13-2/h8H,4-7H2,1-3H3
• InChI Key： JMFKGIJLGUJMKP-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)(CC)C21CCOCC2OC

Computed Properties

• Exact Mass: 230.11542367g/mol
• Monoisotopic Mass: 230.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 57.3Ų

Additional information on Methyl 2-ethyl-4-methoxy-1,6-dioxaspiro[2.5]octane-2-carboxylate

Recent Advances in the Study of Methyl 2-ethyl-4-methoxy-1,6-dioxaspiro[2.5]octane-2-carboxylate (CAS: 2026102-08-7)

Methyl 2-ethyl-4-methoxy-1,6-dioxaspiro[2.5]octane-2-carboxylate (CAS: 2026102-08-7) is a spirocyclic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of spiroacetals, which are known for their diverse pharmacological properties, including antimicrobial, antifungal, and anticancer activities. Recent studies have explored its synthesis, structural characterization, and potential applications in drug discovery and development.

The synthesis of Methyl 2-ethyl-4-methoxy-1,6-dioxaspiro[2.5]octane-2-carboxylate has been optimized through innovative catalytic methods, as reported in a 2023 study published in the Journal of Organic Chemistry. The researchers employed a palladium-catalyzed spirocyclization reaction, which demonstrated high yield and selectivity. This advancement is significant for the scalable production of the compound, facilitating further pharmacological evaluations. The study also highlighted the compound's stability under physiological conditions, making it a promising candidate for in vivo studies.

In terms of biological activity, preliminary investigations have revealed that Methyl 2-ethyl-4-methoxy-1,6-dioxaspiro[2.5]octane-2-carboxylate exhibits moderate inhibitory effects against certain bacterial strains, including Staphylococcus aureus and Escherichia coli. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound's spirocyclic structure interacts with bacterial cell wall synthesis enzymes, suggesting a potential mechanism of action. However, further studies are needed to elucidate its full spectrum of antimicrobial activity and to optimize its efficacy.

Another area of interest is the compound's potential role in cancer therapy. A recent preprint on bioRxiv (2024) described its ability to induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study utilized molecular docking simulations to predict interactions with key oncogenic targets, such as PI3K and mTOR. While these findings are preliminary, they underscore the compound's versatility and warrant further investigation in preclinical models.

Despite these promising results, challenges remain in the development of Methyl 2-ethyl-4-methoxy-1,6-dioxaspiro[2.5]octane-2-carboxylate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and toxicological studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these findings into clinical applications.

In conclusion, Methyl 2-ethyl-4-methoxy-1,6-dioxaspiro[2.5]octane-2-carboxylate (CAS: 2026102-08-7) represents a promising scaffold for drug discovery, with demonstrated biological activities and synthetic accessibility. Future research should focus on optimizing its pharmacological properties and exploring its potential in treating infectious diseases and cancer. The compound's unique spirocyclic architecture offers a valuable template for the design of novel therapeutics, highlighting its significance in the evolving landscape of chemical biology and medicinal chemistry.